Cas no 647843-91-2 (Cyclopentanol, 1-[(4-fluorophenyl)ethynyl]-)

• Product Name: Cyclopentanol, 1-[(4-fluorophenyl)ethynyl]-
• CAS No: 647843-91-2
• MF: C₁₃H₁₃FO
• MW: 204.240127325058
• CID: 416687
• PubChem ID: 10878259
• Update Time: 2025-04-19

Cyclopentanol, 1-[(4-fluorophenyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 1-[(4-fluorophenyl)ethynyl]-
• 1-[2-(4-fluorophenyl)ethynyl]cyclopentan-1-ol
• 1-(4-Fluoro-phenylethynyl)-cyclopentanol
• DTXSID20446820
• 647843-91-2

• Inchi： 1S/C13H13FO/c14-12-5-3-11(4-6-12)7-10-13(15)8-1-2-9-13/h3-6,15H,1-2,8-9H2
• InChI Key： VRLSFKFUCQHSOM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C#CC1(CCCC1)O

Computed Properties

• Exact Mass: 204.09509
• Monoisotopic Mass: 204.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23